Cas no 51618-32-7 (Acetic acid, [(6-nitro-2-benzothiazolyl)thio]-, ethyl ester)

• Product Name: Acetic acid, [(6-nitro-2-benzothiazolyl)thio]-, ethyl ester
• CAS No: 51618-32-7
• MF: C₁₁H₁₀N₂O₄S₂
• MW: 298.338099956512
• CID: 361847
• PubChem ID: 4441770
• Update Time: 2025-04-19

Acetic acid, [(6-nitro-2-benzothiazolyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(6-nitro-2-benzothiazolyl)thio]-, ethyl ester
• ethyl 2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]acetate
• SR-01000518060-1
• HMS619I01
• AKOS017006295
• SR-01000518060
• ChemDiv1_011441
• DTXSID40403339
• 51618-32-7

• Inchi： 1S/C11H10N2O4S2/c1-2-17-10(14)6-18-11-12-8-4-3-7(13(15)16)5-9(8)19-11/h3-5H,2,6H2,1H3
• InChI Key： OZWCHYJHGYAPDV-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)[N+](=O)[O-])SCC(=O)OCC

Computed Properties

• Exact Mass: 298.0083
• Monoisotopic Mass: 298.00819915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 82.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles